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Compound of Interest

Compound Name: NVP-BEZ 235-d3

Cat. No.: B126005 Get Quote

Essential Safety and Handling Guide for NVP-
BEZ 235-d3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling NVP-BEZ 235-d3. The following procedures are

designed to ensure the safe handling and disposal of this potent dual PI3K/mTOR inhibitor.

Understanding the Compound
NVP-BEZ 235, also known as Dactolisib, is a dual ATP-competitive inhibitor of

phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR).[1][2] It is a

potent anti-proliferative agent that induces cell cycle arrest.[3] The deuterated form, NVP-BEZ
235-d3, is expected to have similar biological and toxicological properties. While some safety

data sheets classify the compound as not hazardous, it has not been fully validated and should

be handled with care.[4]

Chemical and Physical Properties
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Property Value

Molecular Formula C₃₀H₂₀D₃N₅O

Molecular Weight 472.57 g/mol (approx.)

Appearance Crystalline solid / Lyophilized powder

Solubility
Soluble in DMSO and DMF with warming.[3]

Poorly soluble in water and ethanol.[3]

Storage Store at -20°C, desiccated.[3][5]

Stability
Stable for at least 24 months in lyophilized form.

[3] Once in solution, use within 3 months.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling NVP-
BEZ 235-d3.

PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[6]

Hand Protection Gloves

Chemical impermeable gloves.

Must be inspected prior to use.

[6]

Body Protection Lab Coat/Clothing
Fire/flame resistant and

impervious clothing.[6]

Respiratory Protection Respirator

A full-face respirator is

recommended if exposure

limits are exceeded or if

dust/aerosols are generated.

[6]
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Handling Workflow Diagram

Figure 1: NVP-BEZ 235-d3 Handling Workflow
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Caption: Figure 1: Step-by-step workflow for the safe handling of NVP-BEZ 235-d3.

Operational Plan: Step-by-Step Handling
Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the lyophilized powder at -20°C in a desiccated environment.[3][5]

Maintain an accurate inventory of the compound.

Preparation for Use:

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Ensure all required PPE is correctly worn.

Prepare all necessary equipment (e.g., microbalance, vials, solvents) within the containment

area.

Reconstitution:

NVP-BEZ 235 is typically supplied as a lyophilized powder.[3]

To prepare a stock solution, for example, a 10 mM stock, reconstitute 5 mg of the compound

in 1.065 ml of DMF.[3] Warming to 75°C for 5 minutes may be necessary to fully dissolve the

compound.[3]

The compound is also soluble in DMSO at 1.33 mg/ml with warming.[3]

Aliquot the stock solution to avoid multiple freeze-thaw cycles.[3]

Experimental Use:

Working concentrations typically range from 5 nM to 500 nM.[3]
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Avoid the formation of dust and aerosols.[6]

Use non-sparking tools.[6]

First Aid Measures
In the event of exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[4][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[4][6]

Eye Contact
Rinse with pure water for at least 15 minutes.

Seek immediate medical attention.[6]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Disposal Plan
Proper disposal of NVP-BEZ 235-d3 and associated waste is critical to prevent environmental

contamination.

Waste Segregation and Collection:

Collect all waste materials, including unused compound, contaminated PPE, and cleaning

materials, in a suitable, closed, and clearly labeled container.[6]

Separate liquid and solid waste streams.
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Disposal Procedure:

Discharge into the environment must be avoided.[6]

All chemical waste should be disposed of in accordance with local, state, and federal

regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Adhered or collected material should be promptly disposed of.[6]

Signaling Pathway
NVP-BEZ 235 is a dual inhibitor of the PI3K/mTOR signaling pathway, which is a critical

pathway in cell proliferation and survival.

PI3K/mTOR Signaling Pathway Inhibition by NVP-BEZ 235
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Figure 2: PI3K/mTOR Signaling Pathway Inhibition
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Caption: Figure 2: NVP-BEZ 235 inhibits both PI3K and mTOR complexes (mTORC1 and

mTORC2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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